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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569 Get Quote

Reactive Orange 13: A Comprehensive Technical
Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Molecular Formula: C₂₄H₁₅ClN₇Na₃O₁₀S₃

Introduction
Reactive Orange 13, also known by its Colour Index name C.I. 18270, is a synthetic azo dye

belonging to the single azo class.[1] Primarily utilized in the textile industry for the dyeing and

printing of cellulosic fibers such as cotton and viscose, it also finds application on wool, silk,

and nylon.[2] Beyond its industrial use, Reactive Orange 13 has garnered attention in

research for its potential applications in microbiology and as a metal chelator.[3] This guide

provides a comprehensive overview of the technical data, experimental protocols, and potential

research applications of Reactive Orange 13, tailored for a scientific audience.

Physicochemical Properties
Reactive Orange 13 is an orange powder with good solubility in water.[4] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₂₄H₁₅ClN₇Na₃O₁₀S₃ [5]

Molecular Weight 762.04 g/mol [5]

CAS Number 12225-85-3 [5]

Appearance Orange powder/granules [5]

Solubility in Water
150 g/L at 20°C; 160 g/L at

50°C
[2][4]

Purity Min. 95% [3]

UV-Vis Absorption Maxima

(λmax)

Monomer peak: 513 nm; Dimer

peak: 492 nm; Multimer peak:

380-450 nm

[6]

Synthesis
The manufacturing of Reactive Orange 13 involves a multi-step chemical synthesis process.

The general workflow is outlined below.

Synthesis Workflow
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General synthesis workflow for Reactive Orange 13.

Experimental Protocol: General Synthesis
The synthesis of Reactive Orange 13 involves four main stages as depicted in the workflow

diagram.[1]

Diazotization: 2-Aminonaphthalene-1,5-disulfonic acid is diazotized using sodium nitrite in

the presence of a strong acid, typically hydrochloric acid, at low temperatures (0-5°C) to form

the corresponding diazonium salt.[7]

Azo Coupling: The resulting diazonium salt is then coupled with 4-Hydroxy-7-

(methylamino)naphthalene-2-sulfonic acid under controlled pH and temperature conditions to

form the monoazo dye intermediate.[1]
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Condensation: The azo dye intermediate is condensed with 2,4,6-trichloro-1,3,5-triazine

(cyanuric chloride). This reaction involves the nucleophilic substitution of one of the chlorine

atoms on the triazine ring by an amino group on the dye molecule.[1]

Ammoniation: Finally, the resulting dichlorotriazinyl dye is treated with ammonia to replace

one of the remaining chlorine atoms with an amino group, yielding the final product,

Reactive Orange 13.[1]

Note: This is a generalized protocol based on available literature. Specific reaction conditions,

such as concentrations, reaction times, and purification methods, may vary and would require

optimization for laboratory or industrial-scale production.

Analytical Methods
The analysis of Reactive Orange 13 can be performed using various analytical techniques.

UV-Visible Spectroscopy
UV-Visible spectroscopy is a common method for the qualitative and quantitative analysis of

dyes. Reactive Orange 13 exhibits characteristic absorption peaks in the visible and ultraviolet

regions of the electromagnetic spectrum. In aqueous solutions, it shows a monomer peak at

approximately 513 nm, a dimer peak around 492 nm, and a broader peak for multimers in the

range of 380-450 nm.[6] The relative intensities of these peaks can be influenced by the dye

concentration and the presence of organic solvents.[6]

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the separation, identification, and quantification of dyes and

their degradation products. A typical HPLC method for reactive dyes would involve a reverse-

phase column (e.g., C18) and a gradient elution using a mixture of an aqueous buffer (e.g.,

ammonium formate) and an organic solvent (e.g., acetonitrile).[1]

Research Applications
While primarily an industrial dye, Reactive Orange 13 has been noted for its utility in specific

research contexts.
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Detection of Bacterial Strains
Reactive Orange 13 can be used for the detection of certain bacterial strains, including

Legionella pneumophila and Pseudomonas aeruginosa.[3] The mechanism is believed to

involve the reaction of the dye with metal ions, leading to the formation of a precipitate that can

be detected by measuring changes in viscosity or turbidity.[3]

Generalized Protocol for Bacterial Detection:

Note: This is a representative protocol based on the general principles of using reactive dyes

for microbial detection. Specific optimization for Reactive Orange 13 and target bacteria would

be necessary.

Preparation of Dye Solution: Prepare a stock solution of Reactive Orange 13 in sterile,

deionized water. The optimal concentration may need to be determined empirically.

Bacterial Culture: Grow the bacterial strain of interest in a suitable liquid culture medium to a

desired cell density.

Incubation: Add the Reactive Orange 13 solution to the bacterial culture. An uninoculated

culture medium with the dye should be used as a negative control.

Observation: Incubate the cultures under appropriate conditions and observe for the

formation of a precipitate or a change in the turbidity of the medium over time.

Quantification (Optional): Changes in turbidity can be quantified using a spectrophotometer

by measuring the optical density at a suitable wavelength (e.g., 600 nm).

Metal Chelation
Reactive Orange 13 acts as an effective metal chelator.[3] This property can be utilized in

kinetic studies of reactions involving metal ions, such as borohydride reduction reactions with

iron and other transition metals.[3] The chelating ability is likely due to the presence of multiple

nitrogen and oxygen atoms in the molecule that can coordinate with metal ions.

Biological Activity and Toxicology

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://cymitquimica.com/products/3D-FR41434/cireactive-orange-13/
https://cymitquimica.com/products/3D-FR41434/cireactive-orange-13/
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://cymitquimica.com/products/3D-FR41434/cireactive-orange-13/
https://cymitquimica.com/products/3D-FR41434/cireactive-orange-13/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological activity and toxicological profile of Reactive Orange 13 are important

considerations for its handling and potential applications.

Enzymatic Degradation
Studies have shown that Reactive Orange 13 can be enzymatically degraded by certain

microorganisms. For instance, the bacterium Alcaligenes faecalis PMS-1 is capable of

decolorizing and degrading this dye under anoxic conditions.[1] This process involves the

induction of several enzymes, including Veratryl Alcohol Oxidase, Tyrosinase, and NADH-DCIP

reductase.[1] The degradation pathway leads to the formation of smaller, less colored

compounds such as naphthalene and 6-[(4-chloro-1,3,5-triazin-2-yl) amino]-2-iminonaphthalen-

1(2H)-one.[1]

Enzymatic Degradation Pathway by Alcaligenes faecalis PMS-1

Reactive Orange 13

Aromatic Amines
(Colorless Intermediates)

 Enzymatic Cleavage
(Azo Bond Reduction) 

Veratryl Alcohol Oxidase
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NADH-DCIP Reductase
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 Further Degradation 
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Proposed enzymatic degradation pathway of Reactive Orange 13.

Genotoxicity
While specific quantitative mutagenicity data for Reactive Orange 13 from standardized tests

like the Ames test were not found in the public domain during the literature search for this

guide, it is important to note that azo dyes as a class have been a subject of toxicological

concern. The reductive cleavage of the azo bond can lead to the formation of aromatic amines,

some of which are known to be mutagenic or carcinogenic.[8] Therefore, as with any reactive

chemical, appropriate safety precautions should be taken when handling Reactive Orange 13.
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Safety and Handling
Reactive Orange 13 should be handled with care in a laboratory setting. It is advisable to

consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and

disposal.

General Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust by working in a well-ventilated area or using a fume hood.

Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Conclusion
Reactive Orange 13 is a versatile azo dye with established applications in the textile industry

and emerging potential in scientific research. Its utility in bacterial detection and as a metal

chelator, coupled with an understanding of its synthesis and degradation pathways, provides a

foundation for further investigation by researchers and scientists. While its toxicological profile

requires further clarification, particularly concerning genotoxicity, this guide provides a

comprehensive technical overview to support its informed use in a research and development

context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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